Cas no 827614-04-0 (4-Nonanol, 5-ethyl-2-methyl-)

• Product name: 4-Nonanol, 5-ethyl-2-methyl-
• CAS No: 827614-04-0
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 682919
• PubChem ID: 71417209

4-Nonanol, 5-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanol, 5-ethyl-2-methyl-
• 5-ethyl-2-methylnonan-4-ol
• 827614-04-0
• DTXSID50836553

• Inchi： InChI=1S/C12H26O/c1-5-7-8-11(6-2)12(13)9-10(3)4/h10-13H,5-9H2,1-4H3
• InChI Key： NKNLYMNBGGJXPI-UHFFFAOYSA-N
• SMILES： CCCCC(CC)C(CC(C)C)O

Computed Properties

• Exact Mass: 186.198365449g/mol
• Monoisotopic Mass: 186.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.4